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Compound of Interest

Compound Name: 4-Bromo-2,6-difluoroaniline

Cat. No.: B033399

An In-depth Technical Guide to 4-Bromo-2,6-difluoroaniline
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 4-bromo-2,6-difluoroaniline, a key
building block in organic synthesis. It details the compound's molecular structure, chemical
properties, synthesis protocols, and applications, with a focus on data relevant to research and
development.

Molecular Structure and Chemical Properties

4-Bromo-2,6-difluoroaniline is a tri-substituted aniline derivative. The molecule features a
bromine atom at the para-position (position 4) and two fluorine atoms at the ortho-positions
(positions 2 and 6) relative to the amino group. This specific arrangement of functional groups
imparts distinct chemical reactivity, making it a versatile intermediate in the synthesis of
complex organic molecules.[1][2] The bromine atom facilitates palladium-catalyzed cross-
coupling reactions, while the nucleophilic amine group can participate in various condensation
and substitution reactions.[1][2] The fluorine substituents modulate the electronic properties
and energy levels of the molecular orbitals.[1][2]

Chemical Identification

The following table summarizes the key identifiers for 4-Bromo-2,6-difluoroaniline.
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Identifier Value
CAS Number 67567-26-4[3][4]
IUPAC Name 4-bromo-2,6-difluoroaniline[4]

Molecular Formula

CeHaBrF2N[4][5]

Molecular Weight

208.00 g/mol [3][4]

InChl Key

BFQSQUAVMNHOEF-UHFFFAOY SA-N[3][4][6]

SMILES String

Nclc(F)ce(Br)cclF[3]

Synonyms

4-Bromo-2,6-difluorobenzenamine, 2,6-Difluoro-
4-bromoaniline[4]

Physical and Chemical Properties

Key physical and chemical properties are presented below, offering a snapshot of the

compound's characteristics.

Property Value

Appearance White to brown crystalline solid/powder[1][7]
Melting Point 63-65 °C (lit.)[3][7][8]

Boiling Point 188.2 + 35.0 °C at 760 mmHg[7]

Density 1.788 - 1.8 g/cm3[1][7]

Purity >98%[2][3]

Synthesis of 4-Bromo-2,6-difluoroaniline

The primary synthetic route to 4-bromo-2,6-difluoroaniline involves the electrophilic

bromination of 2,6-difluoroaniline. The workflow for this synthesis is outlined below.
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Reactants & Solvent

2,6-Difluoroaniline Bromine Glacial Acetic Acid
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Final Product:

4-Bromo-2,6-difluoroaniline
(Colorless Solid)

Click to download full resolution via product page

Synthesis workflow for 4-Bromo-2,6-difluoroaniline.
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Experimental Protocol

This protocol is based on the bromination of 2,6-difluoroaniline in glacial acetic acid.[6][8][9][10]

Materials:

2,6-difluoroaniline (101.5 g, 0.79 mol)
e Bromine (127.0 g, 0.79 mol)

o Glacial Acetic Acid (750 ml total)

e Sodium thiosulphate (50 g)

e Sodium acetate (125 g)

e Water (700 ml)

o Diethyl ether

e 10% Sodium hydroxide solution

Magnesium sulfate (MgSOa)

Procedure:

A solution of 2,6-difluoroaniline (101.5 g, 0.79 mol) in glacial acetic acid (550 ml) is prepared
in a suitable reaction vessel and stirred.

e A solution of bromine (127.0 g, 0.79 mol) in glacial acetic acid (200 ml) is added dropwise to
the stirred 2,6-difluoroaniline solution. The temperature is maintained below 25°C during the
addition.[6][9]

 After the addition is complete, the reaction mixture is stirred at room temperature for 2 hours.

[6][°]

» To quench the reaction, sodium thiosulphate (50 g), sodium acetate (125 g), and water (700
ml) are added to the mixture.[6][9]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/synthesis/pse-c89f6488db0e40c9b6e6b6b2fb9b1fg3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4249197.htm
https://prepchem.com/4-bromo-2-6-difluoroaniline-6/
https://www.chemicalbook.com/synthesis/4-bromo-2-6-difluoroaniline.htm
https://www.benchchem.com/synthesis/pse-c89f6488db0e40c9b6e6b6b2fb9b1fg3
https://prepchem.com/4-bromo-2-6-difluoroaniline-6/
https://www.benchchem.com/synthesis/pse-c89f6488db0e40c9b6e6b6b2fb9b1fg3
https://prepchem.com/4-bromo-2-6-difluoroaniline-6/
https://www.benchchem.com/synthesis/pse-c89f6488db0e40c9b6e6b6b2fb9b1fg3
https://prepchem.com/4-bromo-2-6-difluoroaniline-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e The mixture is then cooled overnight in a refrigerator, allowing the product to precipitate.[6][9]
e The crude product is collected by filtration.[6][9]

o The filtered solid is dissolved in diethyl ether. The ether phase is washed sequentially with
water, 10% sodium hydroxide solution, and finally with water again.[6][9]

e The organic layer is dried over anhydrous magnesium sulfate (MgSOa).[6][9]
e The solvent is removed under reduced pressure (in vacuo) to yield a pale yellow solid.[6][9]

 For further purification, the solid is subjected to steam distillation, yielding 4-bromo-2,6-
difluoroaniline as a colorless solid.[6][9]

Applications in Research and Development

4-Bromo-2,6-difluoroaniline serves as a versatile building block for synthesizing a range of
advanced materials and pharmaceutically relevant compounds.[1] Its multiple reactive sites
allow for strategic molecular elaboration.
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Key application pathways for 4-Bromo-2,6-difluoroaniline.

Key applications include:

e Pharmaceutical Synthesis: It is used in the preparation of potent VEGF receptor tyrosine
kinase inhibitors, which are significant in cancer therapy research.[7][8]

e Organic Electronics: The compound is a precursor for conjugated quasi-planar triarylamines
used as hole-transporting materials in perovskite solar cells and Organic Light-Emitting
Diodes (OLEDs).[1][2]

e Advanced Materials: It is used to create Pd-azobenzene complexes that exhibit photo-
switching properties, allowing for the reversible self-assembly of molecular structures.[1][2]

e Analytical Chemistry: It is a starting material for synthesizing fluorogenic derivatizing
reagents, such as ammonium 5-bromo-7-fluorobenzo-2-oxa-1,3-diazole-4-sulphonate, used
for the determination of aminothiols by HPLC.[3][7][8]

Spectroscopic Data

Spectroscopic analysis is crucial for structure confirmation and purity assessment. While raw
data is extensive, key techniques used to characterize 4-Bromo-2,6-difluoroaniline are listed
below. Data is available through public databases such as PubChem and SpectraBase.[4][11]

Spectroscopic Technique Reference
1H NMR [12]

13C NMR [4]

Mass Spectrometry (MS) [4][11]
Infrared Spectroscopy (IR) [4]

Raman Spectroscopy [4]

Safety and Handling
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4-Bromo-2,6-difluoroaniline is a hazardous substance and requires careful handling in a
laboratory setting.[13][14]

Hazard Classification

Hazard Class GHS Codes

Acute Toxicity (Oral, Dermal, Inhalation) H302, H312, H332 (Harmful)[3][13]

Skin Corrosion/Irritation H315 (Causes skin irritation)[3][13]
Serious Eye Damage/Eye Irritation H319 (Causes serious eye irritation)[3][13]

Specific Target Organ Toxicity (Single Exposure)  H335 (May cause respiratory irritation)[3][13]

Signal Word Warning[3][13]

Handling and Storage

o Handling: Use only in a well-ventilated area or outdoors.[13][15] Avoid breathing dust, fumes,
or vapors.[13] Avoid contact with skin and eyes.[13] Wear appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a dust mask (e.g., N95).[3][13]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[13][15]
Keep away from incompatible materials.[13] Store locked up.[13][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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